3-(3-methoxyphenyl)-1-methyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-5-carboxamide
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Description
3-(3-methoxyphenyl)-1-methyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H22N6O2 and its molecular weight is 402.458. The purity is usually 95%.
BenchChem offers high-quality 3-(3-methoxyphenyl)-1-methyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-methoxyphenyl)-1-methyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Compound 40, a derivative of Tri(pyridin-4-yl)amine, has demonstrated acceptable selectivity and anticancer potential against class I and IIb HDAC isoforms . HDAC inhibitors play a crucial role in cancer therapy by modulating gene expression and promoting apoptosis.
- The synthesized compounds containing Tri(pyridin-4-yl)amine were evaluated for antifungal activity. Interestingly, when the methyl group at N-1 of the pyrazole ring was replaced by a phenyl group, the antifungal activity decreased significantly . This highlights the importance of the N-1 substituent in determining biological activity.
- Tri(pyridin-4-yl)amine serves as a versatile ligand in the construction of MOFs. For instance, it has been used to synthesize ZnL2·2H2O, CdL2(H2O)2·8H2O, CoL2(H2O)·H2O, and NiL2(H2O) complexes. These MOFs exhibit interesting structural features and potential applications in gas storage, catalysis, and drug delivery .
- Tridentate pincer ligands, including Tri(pyridin-4-yl)amine, have been explored for their anion receptor properties. These ligands can form stable complexes with metal ions and participate in hydrogen bond interactions. Such ligands find applications in coordination chemistry and biological processes .
Anticancer Potential
Antifungal Activity
Metal-Organic Frameworks (MOFs)
Pincer-Type Ligands
properties
IUPAC Name |
5-(3-methoxyphenyl)-2-methyl-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O2/c1-27-21(13-20(26-27)17-4-3-5-19(12-17)30-2)22(29)24-10-11-28-15-18(14-25-28)16-6-8-23-9-7-16/h3-9,12-15H,10-11H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQWJPVJCYQDZTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC(=CC=C2)OC)C(=O)NCCN3C=C(C=N3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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